Cas no 2248299-54-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylcyclopropyl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylcyclopropyl)acetate
• CAS No: 2248299-54-7
• MF: C₁₄H₁₃NO₄
• MW: 259.257323980331
• CID: 5798343
• PubChem ID: 165725612
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylcyclopropyl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6513283
• 2248299-54-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylcyclopropyl)acetate

• Inchi： 1S/C14H13NO4/c1-8-6-9(8)7-12(16)19-15-13(17)10-4-2-3-5-11(10)14(15)18/h2-5,8-9H,6-7H2,1H3
• InChI Key： HGSQZOYJUMESSS-UHFFFAOYSA-N
• SMILES： O(C(CC1CC1C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 259.08445790g/mol
• Monoisotopic Mass: 259.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylcyclopropyl)acetate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-yl 2-(2-Methylcyclopropyl)Acetate: A Comprehensive Overview

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylcyclopropyl)acetate (CAS No. 2248299-54-7) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of isoindole derivatives, which have been extensively studied due to their unique structural properties and bioactivity. The isoindole moiety in this molecule contributes to its stability and reactivity, making it a valuable substrate for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving advanced catalytic systems. The incorporation of the cyclopropyl group introduces strain and reactivity into the molecule, which can be exploited for targeted applications. For instance, studies have shown that such strained alkyl groups can enhance the pharmacokinetic properties of drugs by improving their absorption and bioavailability.

The isoindole core of this compound has been a focal point of research due to its ability to act as a scaffold for various functional groups. This structural feature allows for the creation of diverse derivatives with tailored properties. For example, researchers have successfully synthesized analogs with enhanced antioxidant activity by modifying the substituents on the isoindole ring. These derivatives have shown promise in protecting cellular components from oxidative damage, a critical aspect in the development of novel therapeutic agents.

In terms of application, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylcyclopropyl)acetate has demonstrated potential in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent studies have highlighted its ability to form stable charge transfer complexes when combined with appropriate electron acceptors, a property that could be leveraged in the design of next-generation optoelectronic devices.

The synthesis of this compound involves a series of carefully optimized steps that ensure high yields and purity. Key steps include the formation of the isoindole ring through cyclization reactions and subsequent functionalization to introduce the cyclopropyl group. The use of modern analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the structure and purity of the final product.

From an environmental perspective, researchers are increasingly focusing on green chemistry principles to minimize the ecological footprint of chemical syntheses. The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylcyclopropyl)acetate has been optimized to reduce waste and energy consumption. For instance, solvent-free reaction conditions and recyclable catalysts are being explored to enhance sustainability without compromising product quality.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylcyclopropyl)acetate (CAS No. 2248299-54-7) represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop innovative solutions in pharmaceuticals, materials science, and beyond. As research continues to uncover new properties and applications for this compound, its role in advancing modern chemistry is expected to grow significantly.